7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole-3,7-diamine

• IUPAC Name: [1,2,4]triazolo[4,3-b][1,2,4]triazole-3,7-diamine
• InChI: InChI=1S/C3H5N7/c4-2-7-8-3-9(5)1-6-10(2)3/h1H,5H2,(H2,4,7)
• InChI Key: IISWXPGLZCYBKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=NN2C(=NN=C2N1N)N
• Molecular Formula: C3H5N7
• DSSTOX Substance ID: DTXSID50321111
• Molecular Weight: 139.12 g/mol
• CAS RN: 13728-18-2

Description

7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole-3,7-diamine is a compound with the molecular formula C3H5N7. It is used in the synthesis of a family of energetic salts. The salts are prepared by reacting 3,7-diamino-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole with corresponding energetic acids.

Synthesis Analysis

The synthesis of 7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole-3,7-diamine involves the reaction of 3,7-diamino-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole with corresponding energetic acids. The nitration product, 7-nitroimino-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole, is synthesized using 100% nitric acid.

Molecular Structure Analysis

The molecular structure of 7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole-3,7-diamine is characterized by a fused-triazole backbone with two C-amino groups as substituents.

Chemical Reactions Analysis

The compound is involved in the formation of energetic salts. The nitration product, 7-nitroimino-7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole, is synthesized using 100% nitric acid. The detonation performance of the resulting compound is calculated to be superior to those of 1,3,5-trinitroperhydro-1,3,5-triazine (RDX).

Physical And Chemical Properties Analysis

The compound has an average mass of 139.119 Da and a monoisotopic mass of 139.060638 Da. The salts based on this compound exhibit reasonable densities ranging from 1.54 to 1.85 g/cm³, and positive heats of formation between 301 kJ/mol and 854 kJ/mol.

Scientific Research Applications

High-Performance Energetic Materials

7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole-3,7-diamine derivatives have been researched for their use in high-performing and thermally stable energetic materials. For example, energetic salts based on this compound have shown good density, high decomposition temperature, and superior detonation performance compared to traditional explosives like RDX. These properties make them potential candidates for use in energetic material applications (Tang et al., 2017).

Insensitive Energetic Materials

In another study, derivatives of 7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole-3,7-diamine were synthesized with a focus on developing insensitive energetic materials. These compounds exhibited acceptable thermal stabilities and reduced sensitivity compared to RDX, making them safer alternatives for practical applications. Some of these compounds demonstrated better detonation performances than TNT, which is significant for the field of energetic materials (Nie et al., 2020).

Computational Assessment for Energetic Salts

A computational study focused on energetic salts containing 7H-[1,2,4]triazolo[4,3-b][1,2,4]triazole revealed that these compounds possess positive heats of formation and exhibit a range of detonation properties. Such studies are crucial for the theoretical design and practical realization of high-energy materials (Nirwan & Ghule, 2018).

Synthesis and Reactivity Studies

Studies on the synthesis, structure, and reactivity of 1,2,4-triazolo[4,3-b][1,2,4]triazole derivatives have provided insights into their potential applications. The structural elucidation of these compounds, including by X-ray crystallography, aids in understanding their chemical properties and potential applications in various fields (AlajarinMateo et al., 1985).

Development of Insensitive and Highly Energetic Materials

Research has also been conducted on the development of materials featuring fused triazoles with N4 linkages, which exhibit high heat of formation and low mechanical sensitivity. These materials show promise in achieving a balance between high energy density and molecular stability, crucial for practical energetic material applications (Li et al., 2021).

Future Directions

The compound and its derivatives have been studied for their potential as high-performance and thermally stable energetic materials. The future directions of research could involve further exploration of these properties and potential applications.